(S)-4-fluoro-4-methyl-2-(methylamino)pentanoic acid

• Molecular Formula: C7H14FNO2
• Molecular Weight: 163.19 g/mol
• SMILES: CC(C)(CC(C(=O)O)NC)F
• InChI: InChI=1S/C7H14FNO2/c1-7(2,8)4-5(9-3)6(10)11/h5,9H,4H2,1-3H3,(H,10,11)/t5-/m0/s1
• InChIKey: OVYWCZHBKGIEKR-YFKPBYRVSA-N

Peptide drug candidates often suffer rapid proteolytic degradation in serum, limiting therapeutic half-life. (S)-4-Fluoro-4-methyl-2-(methylamino)pentanoic acid addresses this by combining N-methylation (72- to >1000-fold proteolytic stability gain) with fluorine-enhanced lipophilicity and metabolic resistance. The (S)-enantiomer ensures stereospecific activity, critical for calcium channel antagonist scaffolds where the (R)-enantiomer is inactive. • ≥98% purity with full analytics (NMR, HPLC, GC) • Defined (S)-stereochemistry eliminates chiral resolution steps • Batch-to-batch consistency for reproducible SAR and receptor binding assays

(S)-4-Fluoro-4-methyl-2-(methylamino)pentanoic Acid – Overview & Sourcing

(S)-4-Fluoro-4-methyl-2-(methylamino)pentanoic acid (CAS 2165719-18-4) is a chiral, non-proteinogenic, fluorinated N-methyl amino acid. It belongs to the class of α-N-methylated amino acids bearing a fluoroalkyl side chain, combining the metabolic stability advantages of N-methylation with the lipophilicity and electronegativity effects imparted by the 4-fluoro substituent . Commercial suppliers offer the compound at ≥98% chemical purity for research use .

1 (S)-enantiomer for chiral scaffold studies

2 N-methyl and 4-fluoro modifications

3 Research-grade analytical documentation

Why Generic Substitutes Fall Short

Closely related analogs—such as the non-fluorinated (S)-4-methyl-2-(methylamino)pentanoic acid, the N-desmethyl analog (S)-2-amino-4-fluoro-4-methylpentanoic acid, or the R-enantiomer—lack one or more critical features that collectively define the target compound’s utility. Fluorination alters lipophilicity and proteolytic stability [1], N-methylation dramatically increases resistance to enzymatic degradation [2], and the (S) configuration is essential for stereospecific biological interactions in drug-discovery scaffolds that rely on this backbone [3]. Therefore, no single generic substitute can recapitulate the integrated physicochemical and biological profile of the target compound.

Non-fluorinated Fluorine-induced lipophilicity and metabolic stability may not transfer.

N-desmethyl N-methyl proteolytic stabilization may be lost without the methyl group.

R-enantiomer Opposite configuration may alter chiral recognition and assay response.

• [1] Huhmann, S.; Koksch, B. Fine-Tuning the Proteolytic Stability of Peptides with Fluorinated Amino Acids. Eur. J. Org. Chem. 2018, 3667–3679. View Source
• [2] Lau, Y. H.; de Andrade, P.; Wu, Y.; Spring, D. R. N-Methyl Scanning Mutagenesis Generates Protease-Resistant G Protein Ligands with Improved Affinity and Selectivity. Chem. Commun. 2008, 44–46. (72- to >1000-fold increase in proteolysis resistance). View Source
• [3] Song, Y.; Bowersox, S. S.; Connor, D. T.; Doherty, A. M.; Guthrie, R. W.; Heasley, S. E.; Jeffery, P. M.; Lassen, C. S.; Lynch, J. J.; McIntyre, M. S.; et al. (S)-4-Methyl-2-(methylamino)pentanoic Acid [4,4-Bis(4-fluorophenyl)butyl]amide Hydrochloride, a Novel Calcium Channel Antagonist, Is Efficacious in Several Animal Models of Pain. J. Med. Chem. 2000, 43, 1617–1624. View Source

Key Differentiation Evidence

Stereospecific Activity in Calcium Channel Blockers

In a scaffold utilizing the 4-methyl-2-(methylamino)pentanoic acid backbone, the (S)-enantiomer is the pharmacologically active species. The corresponding (R)-enantiomer of the non-fluorinated analog (CAS 31321-74-1) is inactive in calcium channel antagonism assays [1]. The target compound is supplied exclusively as the (S)-enantiomer, ensuring batch-to-batch stereochemical fidelity for research programs that depend on this chiral center.

Enantiomer activity

Class-level inference

Only (S)-enantiomer reports activity; (R)-enantiomer reports inactivity in calcium channel antagonist assays.

Supports enantiomer-attribution review for chiral scaffold.

Rat formalin, spinal nerve ligation models.

Evidence Dimension	Enantiomeric configuration and biological activity
Target Compound Data	(S)-4-fluoro-4-methyl-2-(methylamino)pentanoic acid (CAS 2165719-18-4)
Comparator Or Baseline	(R)-4-methyl-2-(methylamino)pentanoic acid (CAS 31321-74-1)
Quantified Difference	Only the (S)-configuration yields active calcium channel antagonists in animal pain models; the (R)-enantiomer is biologically inactive for this scaffold [1].
Conditions	In vitro calcium channel binding and in vivo pain models (rat formalin test, spinal nerve ligation model)

Why This Matters

For researchers developing chiral drugs or probes based on this scaffold, procuring the (S)-enantiomer is essential to avoid inactive (R)-stereoisomer contamination, which would confound activity data.

• [1] Song, Y.; Bowersox, S. S.; Connor, D. T.; Doherty, A. M.; Guthrie, R. W.; Heasley, S. E.; Jeffery, P. M.; Lassen, C. S.; Lynch, J. J.; McIntyre, M. S.; et al. (S)-4-Methyl-2-(methylamino)pentanoic Acid [4,4-Bis(4-fluorophenyl)butyl]amide Hydrochloride, a Novel Calcium Channel Antagonist, Is Efficacious in Several Animal Models of Pain. J. Med. Chem. 2000, 43, 1617–1624. View Source

N-Methylation Improves Proteolytic Stability

Incorporation of an N-methyl amino acid into peptide sequences dramatically enhances resistance to proteolysis. Scanning mutagenesis studies show that a single N-methyl substitution can increase proteolytic half-life by 72- to over 1000-fold compared to the non-methylated parent peptide [1]. The target compound’s N-methylamino acid backbone offers this stabilization advantage, which is absent in the N-desmethyl analog (S)-2-amino-4-fluoro-4-methylpentanoic acid.

N-Methyl stability

Cross-study comparable

72–>1000-fold increase in proteolysis resistance vs non-methylated control.

Supports proteolytic stability screening.

In vitro protease and serum stability assays.

Evidence Dimension	Proteolytic stability (fold increase over non-methylated control)
Target Compound Data	Contains α-N-methyl group (present in this compound)
Comparator Or Baseline	Non-N-methylated peptide (same sequence without N-methyl substitution)
Quantified Difference	72- to >1000-fold increase in persistence against proteases [1].
Conditions	In vitro protease assays with purified enzymes and serum stability assays for G protein ligands

Why This Matters

For any application where the amino acid is incorporated into a peptide or peptidomimetic, the N-methyl group provides built-in proteolytic stability, reducing the need for additional stabilizing modifications and potentially lowering the cost and complexity of downstream development.

• [1] Lau, Y. H.; de Andrade, P.; Wu, Y.; Spring, D. R. N-Methyl Scanning Mutagenesis Generates Protease-Resistant G Protein Ligands with Improved Affinity and Selectivity. Chem. Commun. 2008, 44–46. (72- to >1000-fold increase in proteolysis resistance). View Source

Fluorination Boosts Lipophilicity and Metabolic Stability

The presence of the 4-fluoro substituent elevates the compound’s lipophilicity relative to the non-fluorinated analog. Reviews on fluorinated amino acids note that the C–F bond strengthens the molecule’s resistance to oxidative metabolism and can increase logP by approximately 0.2–0.5 units per fluorine atom in aliphatic amino acid side chains [1]. While head-to-head experimental logP data for this specific compound are not yet published, the trend is firmly established across fluorinated aliphatic amino acid series.

Fluorine lipophilicity

Class-level inference

Estimated logP increase 0.2–0.5 units; enhanced metabolic resistance.

Supports membrane permeability and metabolic stability review.

Class-level trend across fluorinated aliphatic amino acids.

Evidence Dimension	Lipophilicity (logP) and metabolic stability improvement
Target Compound Data	(S)-4-fluoro-4-methyl-2-(methylamino)pentanoic acid – contains one aliphatic fluorine atom
Comparator Or Baseline	(S)-4-methyl-2-(methylamino)pentanoic acid (non-fluorinated, CAS not specified)
Quantified Difference	Estimated logP increase of 0.2–0.5 log units; enhanced resistance to cytochrome P450 oxidation [1].
Conditions	Class-level observations from multiple series of fluorinated aliphatic amino acids reviewed in comprehensive surveys of fluorinated peptide chemistry.

Why This Matters

In drug discovery and chemical biology, even modest increases in lipophilicity can significantly improve membrane permeability and target engagement. The fluorine atom provides this advantage without the bulk or steric penalties of larger hydrophobic substituents.

• [1] Huhmann, S.; Koksch, B. Fine-Tuning the Proteolytic Stability of Peptides with Fluorinated Amino Acids. Eur. J. Org. Chem. 2018, 3667–3679. (Review discusses the effects of fluorine substitution on logP and metabolic stability of amino acids). View Source

Analytical Purity and Reproducibility

The compound is consistently supplied at ≥98% purity, accompanied by batch-specific certificates of analysis (COA) that include NMR, HPLC, and GC data . This level of analytical documentation is critical for reproducible synthesis and bioassay work, particularly when minor impurities can interfere with sensitive biochemical or pharmacological readouts.

Purity documentation

Data to verify

≥98% purity, batch COA (HPLC, NMR, GC).

Supports batch reproducibility and assay consistency.

Supplier-reported batch release specification.

Evidence Dimension	Chemical purity and quality documentation
Target Compound Data	≥98% chemical purity (HPLC/NMR verified, COA supplied)
Comparator Or Baseline	Bulk generic amino acid analogs often supplied at lower purity without detailed COA documentation
Quantified Difference	Purity threshold ≥98% vs. typical unverified purity that may be as low as 90% for less rigorously sourced analogs.
Conditions	Batch release specifications from multiple vendors (Bidepharm, Chemscene, MolCore)

Why This Matters

Eliminates the need for time-consuming in-house purification and characterization, accelerating research timelines and reducing variability between experiments.

Optimal Application Scenarios

Stereospecific Synthesis of N-Type Calcium Channel Antagonists

The (S)-enantiomer is a critical chiral building block for analogs of the calcium channel antagonist scaffold exemplified by PD 0176078, where the (R)-enantiomer is inactive [1]. Procuring the target compound with defined stereochemistry ensures that synthetic efforts yield biologically active lead compounds without the need for chiral resolution steps.

Peptide and Peptidomimetic Stabilization

When incorporated into peptide sequences, the N-methyl group provides 72- to >1000-fold improvements in proteolytic stability [2], while the fluorine atom enhances lipophilicity and metabolic resistance [3]. This dual modification is ideal for designing longer half-life peptide therapeutics or probes that must survive in serum or lysosomal environments.

High-Purity Building Blocks for Reproducible Assays

With batch-to-batch purity ≥98% and full analytical documentation (NMR, HPLC, GC) , the compound minimizes impurity-driven assay artifacts, making it suitable for high-quality SAR studies, kinase profiling, or receptor binding assays where even small amounts of mismatched stereoisomer can skew results.

Application

Selection Property

Validation Focus

Stereochemical control for calcium channel research scaffolds

Enantiomeric configuration for assay activity

Verify (S)-enantiomer activity in target scaffold assays

Peptide stability and serum persistence studies

N-methyl and fluorine modifications for stability profile

Assess proteolytic half-life and lipophilicity in target sequence

Reproducible assay building blocks

Documented purity and analytical batch data

Confirm batch COA and purity before sensitive assays

• [1] Song, Y.; Bowersox, S. S.; Connor, D. T.; Doherty, A. M.; Guthrie, R. W.; Heasley, S. E.; Jeffery, P. M.; Lassen, C. S.; Lynch, J. J.; McIntyre, M. S.; et al. (S)-4-Methyl-2-(methylamino)pentanoic Acid [4,4-Bis(4-fluorophenyl)butyl]amide Hydrochloride, a Novel Calcium Channel Antagonist, Is Efficacious in Several Animal Models of Pain. J. Med. Chem. 2000, 43, 1617–1624. View Source
• [2] Lau, Y. H.; de Andrade, P.; Wu, Y.; Spring, D. R. N-Methyl Scanning Mutagenesis Generates Protease-Resistant G Protein Ligands with Improved Affinity and Selectivity. Chem. Commun. 2008, 44–46. View Source
• [3] Huhmann, S.; Koksch, B. Fine-Tuning the Proteolytic Stability of Peptides with Fluorinated Amino Acids. Eur. J. Org. Chem. 2018, 3667–3679. View Source